molecular formula C18H16N4O3 B2994813 N-(4-(3-cyano-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-6-carbonyl)phenyl)acetamide CAS No. 2034356-68-6

N-(4-(3-cyano-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-6-carbonyl)phenyl)acetamide

Cat. No. B2994813
CAS RN: 2034356-68-6
M. Wt: 336.351
InChI Key: QHILROJKJPEZRK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“N-(4-(3-cyano-2-oxo-1,2,5,6,7,8-hexahydro-1,6-naphthyridine-6-carbonyl)phenyl)acetamide” is a chemical compound that belongs to the class of N-cyanoacetamides . These compounds are considered one of the most important precursors for heterocyclic synthesis . They are utilized extensively as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds .


Synthesis Analysis

The synthesis of cyanoacetamides may be carried out in several ways. The most versatile and economical method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions to yield cyanoacetamide derivatives . The direct treatment of different amines with methyl cyanoacetate without solvent at room temperature afforded the target N-substituted cyanoacetamide compounds .


Chemical Reactions Analysis

Cyanoacetamide-N-derivatives are privileged structures and are considered one of the most important precursors for heterocyclic synthesis . They are utilized extensively as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds .

Scientific Research Applications

Heterocyclic Compound Synthesis

A study by Shaw et al. (1988) demonstrates the synthesis of new ring systems like 13H-4,6,7,13a,13c-pentaazabenzo[hi]chrysene through reactions involving similar compounds. This highlights the compound's utility in creating fused s-triazino heterocycles, which are important in the development of pharmaceuticals and advanced materials (Shaw et al., 1988).

Acetylcholinesterase Inhibitory Activity

Almansour et al. (2015) explored the synthesis of hexahydro-1,6-naphthyridines, exhibiting significant acetylcholinesterase inhibitory activity. This suggests potential applications in treating diseases characterized by acetylcholine deficiency, such as Alzheimer's disease (Almansour et al., 2015).

Molecular Structure and Interaction Analysis

Gouda et al. (2022) conducted a study on the structure and interaction analysis of a similar compound, demonstrating its potential for investigating hydrogen, stacking, and halogen bonding. This is crucial for understanding molecular interactions in drug design (Gouda et al., 2022).

Catalysis and Reduction Processes

Facchetti et al. (2016) researched the preparation of catalysts for ketone reduction using related compounds, showcasing their role in facilitating chemical reactions, particularly in synthesizing environmentally friendly and economically viable pharmaceuticals (Facchetti et al., 2016).

Environmental Applications

The study on fluorescent probes by Houdier et al. (2000) illustrates the application of similar compounds in detecting carbonyl compounds in environmental water samples, indicating their importance in environmental monitoring and pollution control (Houdier et al., 2000).

properties

IUPAC Name

N-[4-(3-cyano-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-6-carbonyl)phenyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H16N4O3/c1-11(23)20-15-4-2-12(3-5-15)18(25)22-7-6-16-14(10-22)8-13(9-19)17(24)21-16/h2-5,8H,6-7,10H2,1H3,(H,20,23)(H,21,24)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QHILROJKJPEZRK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)NC1=CC=C(C=C1)C(=O)N2CCC3=C(C2)C=C(C(=O)N3)C#N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H16N4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

336.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.